4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoic acid

• IUPAC Name: 4-[5-(2-ethoxy-2-oxoethyl)sulfanyltetrazol-1-yl]benzoic acid
• InChI: InChI=1S/C12H12N4O4S/c1-2-20-10(17)7-21-12-13-14-15-16(12)9-5-3-8(4-6-9)11(18)19/h3-6H,2,7H2,1H3,(H,18,19)
• InChI Key: OBYAPZNXTSYATC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=NN1C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N4O4S
• Molecular Weight: 308.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally similar to 4-{5-[(2-Ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoic acid often involves multiple steps, including reactions like chlorination, Friedel-Crafts reactions, alkylation, and Knoevenagel condensation. For instance, the synthesis of related thiazolidinedione compounds utilized a multi-step process starting from primary alcohols and incorporating various reactions to achieve the desired product (Ma, 2004).

Molecular Structure Analysis

The molecular structure of compounds similar to the title compound is characterized by planar moieties and inclined fragments, as observed in certain benzoic acid derivatives. For example, a study on a similar compound revealed an essentially planar thiazolidine moiety to which the aminobenzoic acid fragment was inclined at a specific angle, indicating a complex three-dimensional arrangement (Kosma, Selzer, & Mereiter, 2012).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to this compound often involve hydrogen bonding and π–π stacking interactions. These interactions are crucial in determining the compounds' reactivity and stability. For example, in the crystal structure of a related compound, hydrogen-bonding and π–π stacking interactions linked the molecules into a three-dimensional network (Li, Wu, Li, Zheng, & Guo, 2008).

Physical Properties Analysis

The physical properties of compounds like this compound, such as crystalline structure and solubility, are significantly influenced by their molecular arrangement and intermolecular interactions. Studies on similar compounds have detailed their crystalline systems, unit-cell parameters, and space groups, providing a comprehensive understanding of their physical properties (Obreza & Perdih, 2012).

Chemical Properties Analysis

The chemical properties of compounds like this compound are characterized by their reactivity, stability, and potential for forming derivatives. These properties are often elucidated through spectral characterization, density functional theory (DFT) calculations, and studies on molecular interactions and electron-transition bands (Zhang, Zhang, Wang, Zhang, & Sun, 2012).